Cas no 1262198-07-1 (3-Bromo-2,6-difluoroaniline)

• Product Name: 3-Bromo-2,6-difluoroaniline
• CAS No: 1262198-07-1
• MF: C₆H₄BrF₂N
• MW: 208.003467559814
• MDL: MFCD22627833
• CID: 2604942
• PubChem ID: 21645692
• Update Time: 2025-11-01

3-Bromo-2,6-difluoroaniline Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2,6-difluoroaniline
• CHEMBL5013649
• SB78293
• AKOS023095431
• DTXSID501303939
• CS-0107185
• EN300-658976
• MFCD22627833
• CL9501
• AS-46378
• 3-Bromo-2,6-difluorobenzenamine
• 3-BroMo-2,6-difluoroaniline, 96%
• 1262198-07-1
• SCHEMBL1494553
• HIZADWSSPWORHH-UHFFFAOYSA-N
• SY259611

• MDL： MFCD22627833
• Inchi： 1S/C6H4BrF2N/c7-3-1-2-4(8)6(10)5(3)9/h1-2H,10H2
• InChI Key： HIZADWSSPWORHH-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1F)N)F

Computed Properties

• Exact Mass: 206.94952g/mol
• Monoisotopic Mass: 206.94952g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26Ų

3-Bromo-2,6-difluoroaniline Security Information

• HazardClass：6.1

Additional information on 3-Bromo-2,6-difluoroaniline

Introduction to 3-Bromo-2,6-difluoroaniline (CAS No. 1262198-07-1)

3-Bromo-2,6-difluoroaniline (CAS No. 1262198-07-1) is a fluorinated aromatic amine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its versatile structural properties and potential biological activities. This compound, characterized by the presence of both bromine and fluorine substituents on a benzene ring with an amino group, serves as a crucial intermediate in the synthesis of various high-value molecules. The unique combination of halogen atoms imparts distinct electronic and steric effects, making it a valuable scaffold for designing novel compounds with enhanced binding affinity and selectivity.

The synthesis of 3-Bromo-2,6-difluoroaniline typically involves multi-step organic transformations, often starting from commercially available aniline derivatives. The introduction of fluorine atoms at the 2 and 6 positions is commonly achieved through electrophilic aromatic substitution reactions, while the bromination at the 3-position is typically performed using brominating agents such as N-bromosuccinimide (NBS). These synthetic routes highlight the compound's importance as a building block in fine chemical manufacturing.

Recent advancements in computational chemistry have further illuminated the potential of 3-Bromo-2,6-difluoroaniline as a lead compound for drug discovery. Molecular modeling studies have demonstrated that the fluorine substituents enhance the compound's ability to interact with biological targets by increasing lipophilicity and reducing metabolic liability. Additionally, the bromine atom provides a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of more complex molecular architectures.

In the realm of medicinal chemistry, 3-Bromo-2,6-difluoroaniline has been explored as a precursor for developing small-molecule inhibitors targeting various therapeutic areas. Notably, its structural motif has shown promise in inhibiting enzymes involved in cancer metabolism and inflammation pathways. For instance, derivatives of this compound have been investigated for their ability to modulate tyrosine kinase activity, which is crucial in signal transduction pathways associated with tumor growth and progression. Preliminary in vitro studies have revealed promising results, indicating that certain analogs exhibit potent inhibitory effects with favorable pharmacokinetic profiles.

The role of halogenated aromatic amines in medicinal chemistry cannot be overstated. The presence of both bromine and fluorine atoms in 3-Bromo-2,6-difluoroaniline not only enhances its reactivity but also contributes to its stability under various conditions. This stability is particularly important for pharmaceutical applications where shelf life and storage conditions are critical factors. Furthermore, the electronic properties imparted by these halogens allow for fine-tuning of binding interactions with biological targets, making it an ideal candidate for structure-activity relationship (SAR) studies.

Agrochemical research has also benefited from the exploration of 3-Bromo-2,6-difluoroaniline. Its structural features make it a suitable candidate for developing novel pesticides with improved efficacy and environmental safety. Fluorinated aromatic compounds are known to exhibit enhanced bioactivity due to their ability to penetrate plant cell membranes more effectively than non-fluorinated analogs. Additionally, the bromine substituent can be leveraged to introduce specific functional groups that enhance pesticidal activity while minimizing toxicity to non-target organisms.

The growing interest in green chemistry has prompted researchers to develop more sustainable synthetic routes for 3-Bromo-2,6-difluoroaniline. Catalytic methods that minimize waste and energy consumption are being actively explored. For example, transition metal-catalyzed reactions have shown promise in facilitating the introduction of fluorine and bromine atoms under milder conditions compared to traditional electrophilic substitution methods. Such advancements not only improve the economic viability of producing this compound but also align with global efforts to reduce the environmental impact of chemical synthesis.

Looking ahead, the future prospects for 3-Bromo-2,6-difluoroaniline appear promising as new applications in pharmaceuticals and agrochemicals continue to emerge. The increasing demand for halogenated aromatic compounds underscores their importance as key intermediates in modern chemical synthesis. As research progresses, it is expected that novel derivatives of this compound will be discovered, further expanding its utility in various scientific disciplines.